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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preclinical administration of
OP-5244, a potent and orally bioavailable small-molecule inhibitor of CD73. The protocols
outlined below are based on available preclinical data and are intended to assist in the design
and execution of in vivo and in vitro studies for evaluating the anti-cancer efficacy of OP-5244.

Mechanism of Action

OP-5244 targets CD73, an ecto-5'-nucleotidase that is frequently overexpressed in the tumor
microenvironment. CD73 plays a crucial role in tumor immune evasion by converting
extracellular adenosine monophosphate (AMP) into adenosine.[1] Adenosine, in turn,
suppresses the activity of various immune cells, thereby hindering the anti-tumor immune
response. By inhibiting CD73, OP-5244 blocks the production of immunosuppressive
adenosine, leading to the restoration of anti-tumor immunity.[1][2][3]
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Parameter Cell Line/[Enzyme Value Reference
Recombinant Human

IC50 0.25 nM [4]
CD73
H1568 (Human

EC50 0.79 nM [4]
NSCLC)
EMT6 (Murine Breast

EC50 14 nM [4]
Cancer)

EC50 CD8+ T Cells 0.22 nM [4]

. Dosing o
Animal Model Cancer Type . Key Findings Reference
Regimen

EMT-6

Murine Breast 150 mg/kg, BID,

Significant tumor

growth inhibition;

Syngeneic Model Increased [4]
) Cancer PO for 16 days )
(BALB/c mice) CD8+/Treqg ratio
in tumors
15 mg/kg/day,
E.G7-OVA ) .g gieay
) Murine T Cell continuous Reduced tumor
Syngeneic Model ] ) o [4]
Lymphoma infusion via mini-  growth

(C57BL/6 mice)

pump

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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